4-butoxy-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-butoxy-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H19N3O2S/c1-2-3-12-26-18-10-8-17(9-11-18)20(25)24-21-23-19(14-27-21)16-6-4-15(13-22)5-7-16/h4-11,14H,2-3,12H2,1H3,(H,23,24,25)
• InChI Key: MTWBDUQNQDLYCY-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C#N
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

4-butoxy-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]benzamide, also known as BCTB, is a chemical compound that has been studied for its potential therapeutic applications. BCTB belongs to the class of thiazole-based compounds and has been shown to have a range of biochemical and physiological effects.

Scientific Research Applications

Synthetic Utilities of Related Compounds

Synthetic Approaches for Heterocyclic Compounds : Thiazole derivatives, closely related to the compound , are synthesized through various methods, demonstrating their versatility in chemical synthesis and the potential for creating bioactive molecules. For instance, the synthesis of benzofused thiazole derivatives has shown significant promise in developing novel antioxidant and anti-inflammatory agents, indicating a broad utility in therapeutic agent design (Raut et al., 2020).

Pharmacological Evaluation of Analogous Compounds

Antioxidant and Anti-inflammatory Properties : Studies have highlighted the development of benzofused thiazole derivatives for their in vitro antioxidant and anti-inflammatory activities. This research suggests that related structures, including the compound , may possess significant pharmacological benefits, meriting further exploration for therapeutic applications (Raut et al., 2020).